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Compound of Interest

1-(4-Bromophenyl)-3-
Compound Name:
chloropropan-1-ol

cat. No.: B1278253

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Bromophenyl)-3-chloropropan-1-ol is a halogenated secondary alcohol that serves as a
valuable building block in organic synthesis. Its bifunctional nature, possessing both a reactive
hydroxyl group and a halogenated carbon chain, makes it a versatile precursor for the
synthesis of more complex molecules, particularly in the development of novel pharmaceutical
agents. This technical guide provides a summary of its known physical properties and outlines
detailed experimental protocols for the determination of key physicochemical parameters.

Core Physical Properties

While specific experimental data for the melting point, boiling point, and solubility of 1-(4-
Bromophenyl)-3-chloropropan-1-ol are not readily available in the cited literature, the
properties of its direct precursor, 1-(4-Bromophenyl)-3-chloropropan-1-one, have been
reported. This information is crucial for the synthesis and purification of the target compound.
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1-(4-Bromophenyl)-3-
1-(4-Bromophenyl)-3-
Property chloropropan-1-one
chloropropan-1-ol

(Precursor)
Molecular Formula CoH10BrCIO CoHsBrClO
Molecular Weight 249.53 g/mol [1] 247.51 g/mol
Melting Point Data not available 69 °C[2]
Boiling Point Data not available Data not available
Solubility Data not available Data not available

Synthesis and Logical Workflow

The synthesis of 1-(4-Bromophenyl)-3-chloropropan-1-ol is typically achieved through the
reduction of its ketone precursor, 1-(4-Bromophenyl)-3-chloropropan-1-one. This precursor is
synthesized via a Friedel-Crafts acylation reaction.
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Caption: Synthetic pathway of 1-(4-Bromophenyl)-3-chloropropan-1-ol.

Experimental Protocols
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Given the absence of specific reported values for some physical properties of 1-(4-

Bromophenyl)-3-chloropropan-1-ol, the following are detailed, generalized experimental

protocols for their determination.

Determination of Melting Point

This protocol is based on the capillary method and is suitable for crystalline solid compounds.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (sealed at one end)
Mortar and pestle

Spatula

Procedure:

Ensure the sample of 1-(4-Bromophenyl)-3-chloropropan-1-ol is dry and finely powdered.
If necessary, grind the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube by tapping the open end
into the powder. The sample height should be approximately 2-3 mm.

Compact the sample at the bottom of the tube by tapping the sealed end on a hard surface
or by dropping it through a long glass tube.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first liquid appears (the beginning of the melting range)
and the temperature at which the last solid crystal melts (the end of the melting range).
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e Assharp melting range (typically 0.5-2 °C) is indicative of a pure compound.

Determination of Boiling Point

This protocol describes the distillation method for determining the boiling point of a liquid at
atmospheric pressure.

Apparatus:

« Distillation flask

e Condenser

e Receiving flask

e Thermometer and adapter
¢ Heating mantle or oil bath
 Boiling chips

Procedure:

e Place a small volume (e.g., 5-10 mL) of 1-(4-Bromophenyl)-3-chloropropan-1-ol into the
distillation flask along with a few boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below
the side arm of the distillation flask to accurately measure the temperature of the vapor.

» Begin heating the flask gently.

o Observe the temperature as the liquid begins to boil and the vapor condenses in the
condenser.

e The boiling point is the temperature at which the vapor temperature remains constant while
the liquid is distilling. Record this stable temperature.

e Itis also important to record the atmospheric pressure at the time of the measurement, as
boiling point is pressure-dependent.
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Determination of Solubility

This qualitative protocol can be used to determine the solubility of 1-(4-Bromophenyl)-3-
chloropropan-1-ol in various solvents.

Apparatus:

e Test tubes

» \ortex mixer or stirring rod

o Graduated cylinders or pipettes
Procedure:

» Label a series of test tubes with the names of the solvents to be tested (e.g., water, ethanol,
acetone, dichloromethane, hexane).

» Add approximately 1 mL of each solvent to the corresponding test tube.

e Add a small, accurately measured amount of 1-(4-Bromophenyl)-3-chloropropan-1-ol
(e.g., 10 mg) to each test tube.

o Agitate the mixture vigorously using a vortex mixer or by stirring with a glass rod for a set
period (e.g., 1-2 minutes).

» Visually inspect the solution to determine if the solid has completely dissolved.

« |If the compound dissolves, it is considered soluble in that solvent under the tested
conditions. If a significant amount of solid remains, it is considered insoluble or sparingly
soluble.

o Observations should be recorded systematically, noting the degree of solubility (e.g., soluble,
partially soluble, insoluble).

Conclusion
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This technical guide provides the available physical property data for 1-(4-Bromophenyl)-3-
chloropropan-1-ol and its precursor, along with standardized protocols for the experimental
determination of its melting point, boiling point, and solubility. The provided synthesis workflow
illustrates its preparation, which is fundamental for researchers working with this compound.
Accurate determination of these physical properties is essential for its purification, handling,
and application in further chemical synthesis and drug development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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